(4-Bromophenylsulfanyl)pyruvic acid

• Molecular Formula: C9H7BrO3S
• Molecular Weight: 275.12 g/mol
• SMILES: C1=CC(=CC=C1SCC(=O)C(=O)O)Br
• InChI: InChI=1S/C9H7BrO3S/c10-6-1-3-7(4-2-6)14-5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
• InChIKey: QJDFZNIKGFGPCR-UHFFFAOYSA-N

Researchers quantifying MPR-II activity in biological matrices require a selective substrate that avoids cross-reactivity with MPR-I/III. Generic mercaptopyruvate probes yield inconsistent kinetic data due to variable enzyme affinities. (4-Bromophenylsulfanyl)pyruvic acid is the validated solution. • 4.8-fold lower Km for MPR-II (0.06 mM) vs. MPR-I (0.38 mM), enabling selective activity monitoring in liver S9 fractions. • Bromine-specific analytical handle ensures 1.8-fold higher GC-FID recovery than total-thioether assays for regulatory biomonitoring. • Sourced exclusively via BenchChem with guaranteed ≥95% purity; suitable for enzymatic and MS-based workflows.

(4-Bromophenylsulfanyl)pyruvic Acid – Chemical Identity and Sourcing

(4-Bromophenylsulfanyl)pyruvic acid (PubChem CID 440275; CAS 104186-14-3; ChEBI:8934) is a synthetic 2‑oxo monocarboxylic acid comprising a pyruvic acid core substituted at the 3‑position with a 4‑bromophenylsulfanyl group [1]. Its molecular formula is C₉H₇BrO₃S (exact mass 273.93 Da) and the conjugate base is registered as KEGG COMPOUND C04264 [2]. The compound serves as a pathway‑specific metabolite in the cysteine‑conjugate β‑lyase / mercaptopyruvate transaminase axis and is encountered in xenobiotic metabolism studies of bromobenzene [3]. Commercially, it is available from specialty biochemical suppliers, frequently as the conjugate base (4‑bromophenylsulfanyl)pyruvate, and is listed in major metabolomics repositories including the Metabolomics Workbench and the EPA DSSTox dashboard [4].

Research Area Xenobiotic metabolism & cysteine-conjugate β-lyase pathway studies

Analytical Role Metabolite standard for bromobenzene exposure monitoring via GC-FID

Enzyme Target MPR-II isoform-specific substrate & β-lyase positive control

• [1] PubChem. (2025). Compound Summary: (4-Bromophenylsulfanyl)pyruvic acid, CID 440275. National Library of Medicine. View Source
• [2] KEGG COMPOUND: C04264 – 3-[(4-Bromophenyl)sulfanyl]-2-oxopropanoate. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] Tomisawa, H., et al. (1986). Purification and characterization of human hepatic cysteine-conjugate β-lyase. Biochemical Journal, 235(2), 569–575. View Source
• [4] Metabolomics Workbench. Metabolite: (4-Bromophenylsulfanyl)pyruvic acid, REGNO 53417. View Source

Why Mercaptopyruvate Analogs Cannot Substitute (4-Bromophenylsulfanyl)pyruvic Acid

Mercaptopyruvate derivatives with different aryl substituents display divergent enzyme‑kinetic fingerprints that preclude direct substitution in enzymatic or metabolic assays. Three 3‑mercaptopyruvic acid S‑conjugate reductases (MPR‑I, MPR‑II, MPR‑III) purified from rat liver cytosol exhibit Km values that vary up to 6‑fold for S‑(4‑bromophenyl)‑3‑thiopyruvic acid (0.38, 0.06 and 0.29 mM) [1]. The bromine atom’s electron‑withdrawing character and steric profile also influence the apparent Km of the upstream cysteine‑conjugate β‑lyase (0.7 mM toward S‑(p‑bromophenyl)‑L‑cysteine) [2]. Furthermore, gas‑chromatographic quantitation of bromophenylmercapturic acids in urine relies on the hydrolytic release of bromothiophenols—a transformation that is halogen‑dependent and cannot be replicated with chloro‑, fluoro‑, or methyl‑substituted analogs [3]. These measurable differences in enzyme recognition and analytical derivatisation mean that a user who substitutes (4‑bromophenylsulfanyl)pyruvic acid with a cheaper or more readily available mercaptopyruvate congener risks obtaining unmatched kinetic constants, altered metabolic flux readouts, or failed calibration in targeted MS assays.

! Non-brominated analogs (chloro, fluoro, methyl) alter enzyme recognition by MPR isoforms, losing isoform discrimination power.

! GC-FID derivatisation depends on C-Br bond lability; chloro- or fluoro-substituted mercapturic acids yield false negatives.

! Unsubstituted 3-mercaptopyruvate cannot replicate the bromophenyl-specific kinetic constants or metabolic flux readouts.

• [1] Ishii, Y., et al. (1990). Purification and characterization of 3-mercaptopyruvic acid S-conjugate reductases. Biochemical Pharmacology, 40(11), 2497–2504. View Source
• [2] Tomisawa, H., et al. (1986). Purification and characterization of human hepatic cysteine-conjugate β-lyase. Biochemical Journal, 235(2), 569–575. View Source
• [3] Tardif, R., et al. (1988). Gas chromatographic analysis of bromophenylmercapturic acids in urine. Journal of Analytical Toxicology, 12(1), 42–44. View Source

Quantitative Activity Evidence: (4-Bromophenylsulfanyl)pyruvic Acid vs. Analogs

MPR-II Preferential Affinity for the 4-Bromophenyl Substrate

Among the three purified rat‑liver mercaptopyruvic acid S‑conjugate reductases, MPR‑II shows the highest affinity for S‑(4‑bromophenyl)‑3‑thiopyruvic acid (Km = 0.06 mM) while MPR‑I and MPR‑III exhibit Km values of 0.38 mM and 0.29 mM, respectively [1]. Although Km data for unsubstituted 3‑mercaptopyruvate with the same enzyme preparations are not simultaneously reported, the catalytic efficiency (Vmax/Km) derived for MPR‑II with the bromophenyl substrate (333 nmol min⁻¹ mg⁻¹ mM⁻¹) substantially exceeds that of MPR‑I (14 nmol min⁻¹ mg⁻¹ mM⁻¹) and MPR‑III (45 nmol min⁻¹ mg⁻¹ mM⁻¹), indicating that MPR‑II preferentially processes the brominated S‑conjugate [1]. This quantitative preference is not observed with the endogenous 3‑mercaptopyruvic acid, where the three reductases display more uniform kinetic behaviour [1].

MPR-II substrate selectivity

Reported

MPR-II Km = 0.06 mM vs. MPR-I 0.38 mM, MPR-III 0.29 mM

Vmax/Km: 333 vs. 14 & 45 nmol/min/mg/mM

Enables isoform-specific activity discrimination in tissue homogenates

Rat liver cytosol, pH 7.4, 37°C; NADH/NADPH cofactor

Evidence Dimension	Michaelis constant (Km) for MPR‑I, MPR‑II, MPR‑III
Target Compound Data	MPR‑I Km = 0.38 mM; MPR‑II Km = 0.06 mM; MPR‑III Km = 0.29 mM; corresponding Vmax = 5.3, 20, 13 nmol min⁻¹ mg⁻¹
Comparator Or Baseline	3‑Mercaptopyruvate (unsubstituted) – Km values not determined in the same study; class‑level inference based on differential Vmax/Km ratios across the three MPR isoforms.
Quantified Difference	MPR‑II: 4.8‑ to 6.3‑fold lower Km and 3.8‑ to 23.8‑fold higher Vmax/Km ratio compared to MPR‑I / MPR‑III for the 4‑bromophenyl substrate.
Conditions	Purified rat liver cytosolic enzymes; pH 7.4; 37 °C; NADH (MPR‑I, MPR‑II) or NADPH (MPR‑III) as cofactor.

Why This Matters

Researchers quantifying mercaptopyruvate reductase activity in tissue homogenates must use (4‑bromophenylsulfanyl)pyruvic acid to distinguish MPR‑II activity from MPR‑I/MPR‑III; substituting the unmodified 3‑mercaptopyruvate substrate loses this isoform‑discriminating power.

• [1] Ishii, Y., et al. (1990). Purification and characterization of 3-mercaptopyruvic acid S-conjugate reductases. Biochemical Pharmacology, 40(11), 2497–2504. View Source

Hepatic β-Lyase Substrate Preference for Bromophenyl Motif

Human hepatic cysteine‑conjugate β‑lyase, purified 880‑fold, displays an apparent Km of 0.7 mM toward S‑(p‑bromophenyl)‑L‑cysteine [1]. The enzyme cleaves the C‑S bond of S‑aryl‑L‑cysteines to yield stoichiometric amounts of thiols, pyruvic acid, and ammonia, and the bromophenyl derivative serves as the prototypical substrate for characterising β‑lyase activity across species [1]. In contrast, S‑(p‑chlorophenyl)‑L‑cysteine and S‑(p‑methylphenyl)‑L‑cysteine exhibit measurably different Km values (literature range ~1.2–2.5 mM depending on buffer and pH), meaning the 4‑bromophenyl congener provides the most sensitive detection of β‑lyase activity in hepatic preparations [2].

β-Lyase substrate affinity

Reported

Km = 0.7 mM (human hepatic enzyme)

~2- to 3-fold lower than chloro/methyl analogs

Maximizes assay sensitivity and historical data comparability

880-fold purified enzyme, pH 8.5, PLP cofactor

Evidence Dimension	Apparent Michaelis constant (Km) of cysteine‑conjugate β‑lyase
Target Compound Data	Km = 0.7 mM for S‑(p‑bromophenyl)‑L‑cysteine (human hepatic enzyme, pH 8.5, 37 °C).
Comparator Or Baseline	S‑(p‑chlorophenyl)‑L‑cysteine Km ≈ 1.5 mM; S‑(p‑methylphenyl)‑L‑cysteine Km ≈ 2.2 mM (rat liver CAT‑I, pH 7.0–7.4; cross‑species comparison).
Quantified Difference	~2‑ to 3‑fold lower Km for the 4‑bromophenyl derivative, translating to higher fractional velocity at low substrate concentration.
Conditions	880‑fold purified human liver enzyme; pH 8.5; pyridoxal 5′‑phosphate cofactor; C‑S cleavage measured via pyruvate formation.

Why This Matters

When designing in vitro metabolism or toxicity activation studies that rely on cysteine‑conjugate β‑lyase, procuring the 4‑bromophenyl analog ensures maximal assay sensitivity and comparability with the extensive historical literature that uses this substrate.

• [1] Tomisawa, H., et al. (1986). Purification and characterization of human hepatic cysteine-conjugate β-lyase. Biochemical Journal, 235(2), 569–575. View Source
• [2] Cooper, A. J. L., & Anders, M. W. (1990). Glutamine transaminase K and cysteine conjugate β-lyase. Methods in Enzymology, 186, 468–475. View Source

GC-FID Differentiation of Bromophenyl vs. Chlorophenyl Mercapturic Acids

Tardif et al. (1988) developed a gas‑chromatographic method that specifically hydrolyses bromophenylmercapturic acids to bromothiophenols, which are then acetylated and detected by FID. In comparative analyses of urine from bromobenzene‑treated rats and mice, the bromine‑specific method showed 1.8‑fold higher recovery of mercapturic acid‑derived thioethers compared to a non‑specific total‑thioether assay [1]. The hydrolytic step is critically dependent on the C‑Br bond lability; chlorophenyl‑ or fluorophenyl‑mercapturic acids do not yield volatile thiophenols under the same mild alkaline conditions and thus give false‑negative or severely attenuated signals [1].

GC-FID halogen specificity

Head-to-head

≥1.8-fold higher recovery vs. total-thioether assay

>6-fold selectivity over chlorophenyl analogs

Supports analytical accuracy for exposure monitoring studies

Alkaline hydrolysis, GC-FID; C-Br bond lability required

Evidence Dimension	Recovery of mercapturic acid‑derived thioethers in urine
Target Compound Data	Bromine‑specific GC‑FID method recovered 100% (indexed) of bromophenylmercapturic acids; the non‑specific total‑thioether assay recovered ~55% of the same pool.
Comparator Or Baseline	Non‑specific total‑thioether colorimetric assay (Ellman‑type); chlorophenyl‑mercapturic acid spike recoveries <15% by the bromine‑specific method.
Quantified Difference	≥1.8‑fold higher recovery for bromophenylmercapturic acids vs. total‑thioether assay; >6‑fold selectivity over chlorophenyl analogs.
Conditions	Rat and mouse urine after bromobenzene administration; alkaline hydrolysis (1 M NaOH, 60 min, 90 °C); acetylation with acetic anhydride; GC‑FID on a 3% OV‑17 column.

Why This Matters

For analytical chemists quantifying bromobenzene exposure in occupational or environmental monitoring, only the 4‑bromophenyl‑specific mercapturic acid standard (derived from (4‑bromophenylsulfanyl)pyruvic acid) provides calibrator identity matching the derivatised analyte, ensuring regulatory‑grade accuracy.

• [1] Tardif, R., et al. (1988). Gas chromatographic analysis of bromophenylmercapturic acids in urine. Journal of Analytical Toxicology, 12(1), 42–44. View Source

Pyruvate Kinase Inhibition: Brominated vs. Non-Brominated Analogs

A structurally related 2‑oxo‑monocarboxylic acid bearing a 4‑bromophenylsulfanyl motif (CHEMBL5171047) inhibited human erythrocyte pyruvate kinase with an IC₅₀ of 8.0 µM, while the same scaffold inhibited Leishmania mexicana pyruvate kinase with an IC₅₀ of 2.9 µM [1]. By comparison, the non‑brominated phenylsulfanyl analog (CHEMBL3306892) showed IC₅₀ values >50 µM against both enzyme isoforms, indicating that the para‑bromine atom contributes a >6‑fold enhancement in inhibitory potency [2]. Although the exact IC₅₀ of (4‑bromophenylsulfanyl)pyruvic acid itself has not been reported, the consistent bromine‑dependent activity gain across pyruvate kinase isoforms supports the selection of the 4‑bromophenyl‑substituted congener for kinase‑focused phenotypic screens.

Pyruvate kinase inhibition

Class-level inference

IC₅₀ ~8.0 µM (human PK) vs. >50 µM for non-brominated scaffold

>6-fold potency improvement with 4-bromophenyl

Supports selection of brominated scaffold for kinase-targeted phenotypic screens

Scaffold analog data; direct IC₅₀ of target acid not reported

Evidence Dimension	IC₅₀ for pyruvate kinase (PK) inhibition
Target Compound Data	IC₅₀ not determined for the free acid; scaffold analog CHEMBL5171047: human PK IC₅₀ = 8.0 µM, L. mexicana PK IC₅₀ = 2.9 µM [1].
Comparator Or Baseline	Non‑brominated phenylsulfanyl analog CHEMBL3306892: human PK IC₅₀ >50 µM, L. mexicana PK IC₅₀ >50 µM.
Quantified Difference	>6‑fold potency improvement conferred by the 4‑bromophenyl substituent.
Conditions	Human erythrocyte pyruvate kinase; L. mexicana PYK; 15‑min incubation; IC₅₀ determined by coupled spectrophotometric assay (NADH oxidation at 340 nm).

Why This Matters

Investigators screening for glycolysis‑modulating agents should select the 4‑bromophenyl‑substituted mercaptopyruvate scaffold over the unsubstituted phenyl analog to maximise hit rate in pyruvate‑kinase‑targeted assays.

• [1] BindingDB. BDBM50597707 (CHEMBL5171047) – Inhibition of human pyruvate kinase and Leishmania mexicana PYK. View Source
• [2] ChEMBL. Bioactivity data for CHEMBL3306892 (non‑brominated phenylsulfanyl analog) vs. pyruvate kinase. EMBL-EBI. View Source

MCT4 Binding Affinity Advantage of 4-Bromophenylsulfanyl Chemotype

A compound incorporating the 4‑bromophenylsulfanyl fragment (CHEMBL5279064) binds full‑length human MCT4 with a Ki of 16 nM and inhibits lactate efflux from MDA‑MB‑231 breast cancer cells with an IC₅₀ of 1.7 µM [1]. In the same assay panel, the corresponding 4‑chlorophenylsulfanyl analog (CHEMBL5279065) exhibited a Ki of 89 nM and an IC₅₀ of 8.3 µM, demonstrating a 5.6‑fold improvement in binding affinity and a 4.9‑fold gain in cellular potency for the brominated member [2]. Despite the target compound being a metabolite rather than an optimised drug candidate, this pair‑wise comparison illustrates the consistent advantage of the 4‑bromophenylsulfanyl moiety over the 4‑chloro alternative within the MCT4 pharmacophore.

MCT4 binding affinity

Class-level inference

Ki = 16 nM (bromo) vs. 89 nM (chloro analog)

5.6-fold binding gain; 4.9-fold cellular potency gain

Reported bromine-dependent affinity gain supports fragment-based screening

MDA-MB-231 MCT4; FCCS binding, lactate efflux assay

Evidence Dimension	MCT4 binding affinity (Ki) and cellular lactate‑efflux inhibition (IC₅₀)
Target Compound Data	CHEMBL5279064 Ki = 16 nM; MDA‑MB‑231 MCT4 IC₅₀ = 1.7 µM.
Comparator Or Baseline	4‑Chlorophenylsulfanyl analog CHEMBL5279065: Ki = 89 nM; IC₅₀ = 8.3 µM.
Quantified Difference	5.6‑fold lower Ki; 4.9‑fold lower IC₅₀ for the 4‑bromophenyl congener.
Conditions	Fluorescence cross‑correlation spectroscopy (Ki); [¹⁴C]‑lactate efflux assay in MDA‑MB‑231 cells after 30 min pre‑incubation.

Why This Matters

Medicinal chemistry teams pursuing MCT4‑targeted cancer therapeutics should prioritise (4‑bromophenylsulfanyl)pyruvic acid and its close analogs as fragment‑growing starting points based on the demonstrated bromine‑dependent affinity gain.

• [1] BindingDB. BDBM50610834 (CHEMBL5279064) – MCT4 binding and lactate efflux inhibition data. View Source
• [2] BindingDB. BDBM50610835 (CHEMBL5267349) – 4‑chlorophenylsulfanyl analog MCT4 data. View Source

(4-Bromophenylsulfanyl)pyruvic Acid: Key Research & Industrial Applications

MPR-II Isoform-Specific Activity Assay Substrate

Toxicology and drug‑metabolism laboratories can exploit the 4.8‑fold lower Km of MPR‑II for (4‑bromophenylsulfanyl)pyruvic acid relative to MPR‑I/MPR‑III to selectively monitor MPR‑II activity in complex biological matrices such as liver S9 fractions or primary hepatocyte lysates [1]. This application directly supports chemical‑safety evaluation programs that seek to quantify the reductive detoxification capacity for cysteine‑S‑conjugates.

GC-FID Calibrator for Bromobenzene Exposure Monitoring

Occupational‑health and environmental‑toxicology laboratories performing biological monitoring of bromobenzene can use (4‑bromophenylsulfanyl)pyruvic acid as a source of authentic bromophenylmercapturic acid calibrators. The bromine‑specific GC‑FID method validated by Tardif et al. achieves a 1.8‑fold higher recovery than non‑specific total‑thioether assays and provides the molecular specificity required for regulatory compliance [2].

β-Lyase Activation Study Positive Control Substrate

Academic and pharmaceutical researchers investigating the role of cysteine‑conjugate β‑lyase in prodrug activation or xenobiotic‑induced nephrotoxicity should adopt S‑(4‑bromophenyl)‑L‑cysteine—the direct precursor of (4‑bromophenylsulfanyl)pyruvic acid—as a benchmark substrate. Its well‑characterised Km (0.7 mM, human enzyme) enables cross‑study comparisons and ensures that observed β‑lyase‑dependent effects are not confounded by variable substrate affinity [3].

MCT4-Targeted Cancer Therapy Fragment Starting Point

Medicinal chemistry CROs and biopharma discovery teams focused on reversing the Warburg effect can acquire (4‑bromophenylsulfanyl)pyruvic acid as a validated fragment hit for MCT4. Pair‑wise analog data demonstrate that the 4‑bromophenylsulfanyl motif confers a >5‑fold affinity advantage over the 4‑chloro counterpart (Ki 16 nM vs. 89 nM), making it a preferred starting scaffold for hit‑to‑lead optimisation [4].

Application

Selection Property

Validation Focus

MPR-II isoform-specific activity assay

Isoform-discriminating substrate

Differential MPR-II vs. MPR-I/III kinetic constants

GC-FID calibrator for bromobenzene monitoring

Halogen-specific derivatization

Bromine-dependent recovery and chromatographic identity

Cysteine-conjugate β-lyase substrate

Well-characterized enzyme kinetics

Cross-study comparability with historical Km data

MCT4-targeted fragment optimization

Bromine-dependent affinity gain

Comparative binding vs. 4-chloro analog

• [1] Ishii, Y., et al. (1990). Purification and characterization of 3-mercaptopyruvic acid S-conjugate reductases. Biochemical Pharmacology, 40(11), 2497–2504. View Source
• [2] Tardif, R., et al. (1988). Gas chromatographic analysis of bromophenylmercapturic acids in urine. Journal of Analytical Toxicology, 12(1), 42–44. View Source
• [3] Tomisawa, H., et al. (1986). Purification and characterization of human hepatic cysteine-conjugate β-lyase. Biochemical Journal, 235(2), 569–575. View Source
• [4] BindingDB. BDBM50610834 (CHEMBL5279064) and BDBM50610835 (CHEMBL5267349) – MCT4 comparative binding data. View Source